Cas no 1108-80-1 (1-(6-Hydroxy-2,3,4-trimethoxyphenyl)-3-3-methoxy-4-(phenylmethoxy)phenyl-2-propen-1-one)

• Product Name: 1-(6-Hydroxy-2,3,4-trimethoxyphenyl)-3-3-methoxy-4-(phenylmethoxy)phenyl-2-propen-1-one
• CAS No: 1108-80-1
• MF: C₂₆H₂₆O₇
• MW: 450.480448246002
• CID: 5230501
• PubChem ID: 12405147
• Update Time: 2025-07-31

1-(6-Hydroxy-2,3,4-trimethoxyphenyl)-3-3-methoxy-4-(phenylmethoxy)phenyl-2-propen-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one, 1-(6-hydroxy-2,3,4-trimethoxyphenyl)-3-[3-methoxy-4-(phenylmethoxy)phenyl]-
• 1-(6-Hydroxy-2,3,4-trimethoxyphenyl)-3-3-methoxy-4-(phenylmethoxy)phenyl-2-propen-1-one

• Inchi： 1S/C26H26O7/c1-29-22-14-17(11-13-21(22)33-16-18-8-6-5-7-9-18)10-12-19(27)24-20(28)15-23(30-2)25(31-3)26(24)32-4/h5-15,28H,16H2,1-4H3
• InChI Key： RWVYVBJBUNEHLP-UHFFFAOYSA-N
• SMILES： C(C1=C(O)C=C(OC)C(OC)=C1OC)(=O)C=CC1=CC=C(OCC2=CC=CC=C2)C(OC)=C1

Computed Properties

• Exact Mass: 450.16785316g/mol
• Monoisotopic Mass: 450.16785316g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 618
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 83.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids 2'-Hydroxychalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones 2'-Hydroxychalcones